Cas no 1554836-85-9 (2-(4,4-dimethylcyclohexyl)oxyacetic acid)

• Product Name: 2-(4,4-dimethylcyclohexyl)oxyacetic acid
• CAS No: 1554836-85-9
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5906815
• PubChem ID: 84039286
• Update Time: 2025-05-23

2-(4,4-dimethylcyclohexyl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4,4-dimethylcyclohexyl)oxy]acetic acid
• Acetic acid, 2-[(4,4-dimethylcyclohexyl)oxy]-
• 2-(4,4-dimethylcyclohexyl)oxyacetic acid
• EN300-1714650
• 1554836-85-9

• Inchi： 1S/C10H18O3/c1-10(2)5-3-8(4-6-10)13-7-9(11)12/h8H,3-7H2,1-2H3,(H,11,12)
• InChI Key： CQDYERYAGKZRSC-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 307.4±15.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)

Additional information on 2-(4,4-dimethylcyclohexyl)oxyacetic acid

2-(4,4-Dimethylcyclohexyl)oxyacetic Acid: A Comprehensive Overview

The compound with CAS number 1554836-85-9, commonly referred to as 2-(4,4-dimethylcyclohexyl)oxyacetic acid, is a significant molecule in the field of organic chemistry and its applications. This compound has garnered attention due to its unique structural properties and potential uses in various industries, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of cyclohexane derivatives in drug design, particularly for their ability to enhance bioavailability and stability in biological systems. The presence of the dimethylcyclohexyl group in this compound contributes to its lipophilic nature, making it an attractive candidate for use in formulations that require controlled release mechanisms.

In terms of synthesis, the compound can be derived through a series of well-established organic reactions, including nucleophilic substitution and oxidation processes. Researchers have explored various pathways to optimize the yield and purity of this compound, ensuring its suitability for large-scale production.

The physical properties of 2-(4,4-dimethylcyclohexyl)oxyacetic acid, such as its melting point and solubility characteristics, have been extensively studied to determine its compatibility with different formulation techniques. These studies have demonstrated that the compound exhibits good solubility in organic solvents, which is advantageous for its application in emulsion-based delivery systems.

From a safety standpoint, preliminary toxicity studies indicate that this compound has a favorable safety profile when used within recommended limits. However, further research is ongoing to assess its long-term effects on human health and the environment.

In conclusion, the compound with CAS number 1554836-85-9, or 2-(4,4-dimethylcyclohexyl)oxyacetic acid, represents a promising molecule with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it a subject of continued interest among researchers and industry professionals alike.